Cas no 4336-57-6 (Bibenzyl, .α.,.α.'-epoxy-4-nitro-)

• Product Name: Bibenzyl, .α.,.α.'-epoxy-4-nitro-
• CAS No: 4336-57-6
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 928915
• PubChem ID: 98002
• Update Time: 2025-04-19

Bibenzyl, .α.,.α.'-epoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Bibenzyl, .α.,.α.'-epoxy-4-nitro-
• (2R,3R)-2-(4-nitrophenyl)-3-phenyl oxirane
• (E)-(2-cyclohexylvinyl)boronic acid
• (E)-2-(cyclohexyl)vinylboronic acid
• (E)-2-cyclohexyl-1-ethyleneboronic acid
• (E)-2-cyclohexylvinylboronic acid
• [(E)-2-cyclohexylvinyl]boronic acid
• 2-cyclohexylvinylboronic aci
• trans-(2-cyclohexylvinyl)boronic acid
• trans-(2R,3R)-2-(4-nitrophenyl)-3-phenyl epoxide
• trans-(2R,3R)-2-(4-nitrophenyl)-3-phenyl oxirane
• trans-1-(4-Nitro-phenyl)-2-phenyl-oxiran
• NSC-144624
• 2-(4-Nitrophenyl)-3-phenyloxirane #
• 2-(4-Nitrophenyl)-3-phenyloxirane
• YUZKNYLREGXARL-UHFFFAOYSA-N
• 4336-57-6
• SCHEMBL2934676
• NSC144624
• 2-Phenyl-3-(4-nitrophenyl)-oxirane
• p-nitrophenyl styrene oxide
• DTXSID40962996
• Bibenzyl,.alpha.'-epoxy-4-nitro-

• Inchi： 1S/C14H11NO3/c16-15(17)12-8-6-11(7-9-12)14-13(18-14)10-4-2-1-3-5-10/h1-9,13-14H
• InChI Key： YUZKNYLREGXARL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.07393
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 55.67
• LogP: 3.93060